![molecular formula C16H12N2OSn B14198692 4,4'-[(Oxostannanediyl)bis(methylene)]dibenzonitrile CAS No. 906454-24-8](/img/structure/B14198692.png)
4,4'-[(Oxostannanediyl)bis(methylene)]dibenzonitrile
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Description
4,4’-[(Oxostannanediyl)bis(methylene)]dibenzonitrile is a complex organotin compound characterized by the presence of a tin atom bonded to two benzene rings through methylene bridges
Properties
CAS No. |
906454-24-8 |
|---|---|
Molecular Formula |
C16H12N2OSn |
Molecular Weight |
367.0 g/mol |
IUPAC Name |
bis[(4-cyanophenyl)methyl]-oxotin |
InChI |
InChI=1S/2C8H6N.O.Sn/c2*1-7-2-4-8(6-9)5-3-7;;/h2*2-5H,1H2;; |
InChI Key |
JHEBGJDLWKOCBE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C[Sn](=O)CC2=CC=C(C=C2)C#N)C#N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4,4’-[(Oxostannanediyl)bis(methylene)]dibenzonitrile typically involves the reaction of dibenzonitrile with a tin-based reagent under controlled conditions. One common method involves the use of stannous chloride (SnCl2) as a starting material, which reacts with dibenzonitrile in the presence of a suitable solvent and catalyst. The reaction conditions, such as temperature and reaction time, are optimized to achieve high yields and purity of the desired product .
Chemical Reactions Analysis
4,4’-[(Oxostannanediyl)bis(methylene)]dibenzonitrile undergoes various
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